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Compound of Interest

Compound Name: LEP(116-130)(mouse)

Cat. No.: B612461 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers utilizing the mouse leptin fragment LEP(116-130) in weight loss

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended dosage of LEP(116-130) for inducing weight loss in mice?

A typical starting dosage for LEP(116-130) in female C57BL/6J ob/ob mice is 1 mg/g of body

weight, administered daily via intraperitoneal (i.p.) injection.[1][2] This dosage has been shown

to significantly reduce body weight gain and food intake.[1][2]

Q2: What is the expected magnitude of weight loss with LEP(116-130) treatment?

In studies with female ob/ob mice, daily administration of LEP(116-130) resulted in a significant

weight loss, particularly within the first week of treatment.[1][2] After 7 days, mice receiving the

peptide lost approximately 13.87% of their initial body weight.[1] Over a 28-day period, treated

mice were about 3.4% lighter than their initial weight, while control mice showed significant

weight gain.[2]

Q3: How does LEP(116-130) affect food intake?

LEP(116-130) has been observed to reduce food consumption in ob/ob mice.[1][3][4]

Significant reductions in food intake were noted after two weeks of daily treatment.[1]
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Q4: What is the proposed mechanism of action for LEP(116-130)?

The precise mechanism is still under investigation, but studies suggest that the weight-loss

effects of LEP(116-130) may not be mediated through the long isoform of the leptin receptor

(OB-Rb).[3][4] The peptide was unable to activate OB-Rb signaling in vitro, and it produced

weight loss in db/db mice that lack functional OB-Rb.[3] This suggests an alternative pathway

for its metabolic effects.

Q5: What are the known effects of LEP(116-130) on other physiological parameters?

Besides weight loss, LEP(116-130) has been shown to significantly reduce blood glucose

levels in db/db mice.[3][5] However, it does not appear to affect the ability of wild-type mice to

thermoregulate in a cold environment.[5][6]
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Issue Possible Cause(s) Recommended Action(s)

No significant weight loss

observed.

- Incorrect Dosage: The

dosage may be too low for the

specific mouse strain or

experimental conditions. -

Peptide Instability: The peptide

may have degraded due to

improper storage or handling. -

Route of Administration: The

intraperitoneal injection may

not have been administered

correctly.

- Verify the calculated dosage

based on the most recent body

weight. - Ensure the peptide is

stored at the recommended

temperature and reconstituted

freshly for each use. - Review

and refine the intraperitoneal

injection technique.

High variability in results

between animals.

- Inconsistent Dosing:

Variations in injection volume

or timing. - Individual Animal

Differences: Biological

variability among mice. -

Housing Conditions:

Differences in environmental

factors like temperature or

stress levels.

- Ensure precise and

consistent administration of the

peptide at the same time each

day. - Increase the number of

animals per group to improve

statistical power. - Standardize

housing conditions for all

experimental and control

groups.

Unexpected side effects or

toxicity.

- High Dosage: The

administered dose may be too

high. - Peptide Purity: The

peptide solution may be

contaminated.

- Consider performing a dose-

response study to identify the

optimal therapeutic window. -

Ensure the peptide is sourced

from a reputable supplier and

handled under sterile

conditions.

Blood glucose levels are not

affected.

- Mouse Strain: The effect on

blood glucose may be specific

to certain genetic models (e.g.,

db/db mice).

- Confirm the expected

metabolic phenotype of the

mouse strain being used. The

effect may be less pronounced

in wild-type or diet-induced

obese models.
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Data Summary
Table 1: Effects of LEP(116-130) on Body Weight in Female ob/ob Mice

Treatment

Duration
Dosage

Initial Body

Weight (g,

mean)

Weight

Change (g,

mean)

Weight

Change (%)
Reference

7 days
1 mg/g/day,

i.p.
~61 -8.5 -13.87% [1]

28 days
1 mg/g/day,

i.p.
~61 -2.1 -3.43% [1]

Table 2: Effects of LEP(116-130) on Food Intake in Female ob/ob Mice

Treatment Duration Dosage
Effect on Food

Intake
Reference

14 days 1 mg/g/day, i.p.

Significantly less than

vehicle-injected

controls

[1]

28 days 1 mg/g/day, i.p.
Reduced by

approximately 15%
[2]

Experimental Protocols
In Vivo Administration of LEP(116-130) in Mice
This protocol describes the daily intraperitoneal injection of LEP(116-130) to assess its effects

on body weight and food intake.

Materials:

LEP(116-130) peptide

Sterile vehicle solution (e.g., saline)
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Female C57BL/6J ob/ob mice

Standard laboratory mouse chow

Metabolic cages for monitoring food intake

Analytical balance

Procedure:

Acclimatization: Acclimate mice to individual housing in metabolic cages for at least 3 days

prior to the start of the experiment.

Peptide Preparation: Reconstitute the LEP(116-130) peptide in the sterile vehicle solution to

the desired concentration. Prepare fresh daily.

Initial Measurements: Record the initial body weight and daily food intake for each mouse

before the first injection.

Administration: Administer LEP(116-130) or vehicle solution via intraperitoneal injection at a

dosage of 1 mg/g body weight. Injections should be performed at the same time each day.

Monitoring:

Measure and record the body weight of each mouse daily.

Measure and record the food consumption of each mouse daily.

Duration: Continue the daily injections and monitoring for the planned duration of the study

(e.g., 7, 14, or 28 days).

Blood Glucose Monitoring
Procedure:

At specified time points (e.g., day 0, 2, 4, and 6), collect blood samples from the tail vein of

each mouse.[5][6]

Measure blood glucose levels using a standard glucometer.[5][6]
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Caption: Experimental workflow for evaluating LEP(116-130) effects.
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Caption: Proposed signaling of LEP(116-130), independent of OB-Rb.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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